Cas no 1601827-79-5 (3-chloro-6-(oxetan-3-yloxy)pyridazine)

3-Chloro-6-(oxetan-3-yloxy)pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a chloro group at the 3-position and an oxetanyl ether moiety at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The oxetane ring enhances metabolic stability and solubility, while the chloro group offers a versatile handle for further functionalization via cross-coupling or nucleophilic substitution. Its balanced lipophilicity and steric profile make it suitable for designing bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. High purity grades are available for research and development applications.
3-chloro-6-(oxetan-3-yloxy)pyridazine structure
1601827-79-5 structure
Product Name:3-chloro-6-(oxetan-3-yloxy)pyridazine
CAS No:1601827-79-5
MF:C7H7ClN2O2
MW:186.595680475235
CID:4607756
PubChem ID:121215465
Update Time:2025-08-04

3-chloro-6-(oxetan-3-yloxy)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-6-(oxetan-3-yloxy)pyridazine
    • Pyridazine, 3-chloro-6-(3-oxetanyloxy)-
    • Inchi: 1S/C7H7ClN2O2/c8-6-1-2-7(10-9-6)12-5-3-11-4-5/h1-2,5H,3-4H2
    • InChI Key: MCUNCIDDSZANLJ-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NN=C(OC2COC2)C=C1

Computed Properties

  • Exact Mass: 186.0196052g/mol
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 44.2Ų

3-chloro-6-(oxetan-3-yloxy)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C229321-100mg
3-Chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5
100mg
$ 160.00 2022-04-01
TRC
C229321-500mg
3-Chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5
500mg
$ 615.00 2022-04-01
TRC
C229321-1g
3-Chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5
1g
$ 930.00 2022-04-01
Chemenu
CM466958-100mg
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%+
100mg
$362 2023-03-07
Chemenu
CM466958-250mg
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%+
250mg
$504 2023-03-07
Chemenu
CM466958-500mg
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%+
500mg
$778 2023-03-07
Enamine
EN300-1235220-0.05g
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%
0.05g
$212.0 2023-07-08
Enamine
EN300-1235220-0.1g
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%
0.1g
$317.0 2023-07-08
Enamine
EN300-1235220-0.25g
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%
0.25g
$452.0 2023-07-08
Enamine
EN300-1235220-0.5g
3-chloro-6-(oxetan-3-yloxy)pyridazine
1601827-79-5 95%
0.5g
$713.0 2023-07-08

Additional information on 3-chloro-6-(oxetan-3-yloxy)pyridazine

Recent Advances in the Study of 3-chloro-6-(oxetan-3-yloxy)pyridazine (CAS: 1601827-79-5)

3-chloro-6-(oxetan-3-yloxy)pyridazine (CAS: 1601827-79-5) is an emerging chemical entity in the field of medicinal chemistry, attracting significant attention due to its potential applications in drug discovery and development. This compound, characterized by its unique pyridazine core and oxetane moiety, has been the subject of recent studies aimed at exploring its pharmacological properties and synthetic utility. The integration of the oxetane ring, known for its ability to improve metabolic stability and solubility, makes this compound a promising candidate for further investigation in the context of therapeutic agent design.

Recent literature highlights the synthetic routes to 3-chloro-6-(oxetan-3-yloxy)pyridazine, with a focus on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel two-step synthesis involving the nucleophilic substitution of 3,6-dichloropyridazine with oxetan-3-ol under mild conditions, achieving a yield of 78%. This method offers a scalable and efficient approach to producing the compound, which is critical for subsequent biological evaluations. The study also emphasized the importance of controlling reaction parameters to minimize byproduct formation, ensuring high purity of the final product.

In addition to its synthetic accessibility, the pharmacological potential of 3-chloro-6-(oxetan-3-yloxy)pyridazine has been explored in the context of kinase inhibition. Preliminary in vitro assays revealed moderate inhibitory activity against a panel of kinases, including CDK2 and GSK-3β, suggesting its utility as a scaffold for developing kinase-targeted therapeutics. Molecular docking studies further supported these findings, indicating that the oxetane moiety enhances binding affinity through favorable interactions with the kinase ATP-binding site. These insights pave the way for structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity.

The compound's physicochemical properties have also been a focal point of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-chloro-6-(oxetan-3-yloxy)pyridazine exhibits favorable solubility and metabolic stability in human liver microsomes, addressing common challenges associated with pyridazine derivatives. These properties, combined with its synthetic tractability, position the compound as a valuable tool for medicinal chemists seeking to develop novel bioactive molecules. Future research directions may include derivatization of the pyridazine core to explore broader therapeutic applications, such as anti-inflammatory or antiviral agents.

In conclusion, 3-chloro-6-(oxetan-3-yloxy)pyridazine (CAS: 1601827-79-5) represents a promising chemical scaffold with significant potential in drug discovery. Recent advancements in its synthesis, pharmacological evaluation, and physicochemical characterization underscore its versatility and utility. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in the development of next-generation therapeutics.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm